Cas no 392249-81-9 (1H-Imidazo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-5,6-dimethyl-)

• Product Name: 1H-Imidazo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-5,6-dimethyl-
• CAS No: 392249-81-9
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 299266
• PubChem ID: 45120985
• Update Time: 2025-04-19

1H-Imidazo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-5,6-dimethyl-
• 5,6-dimethyl-1H-imidazo[4,5-d]pyridazine-4,7-dione
• 392249-81-9
• 5,6-Dimethyl-5,6-dihydro-1H-imidazo[4,5-d]pyridazine-4,7-dione
• 1H-Imidazo[4,5-d]pyridazine-4,7-dione,5,6-dihydro-5,6-dimethyl-
• DTXSID70669103

• Inchi： 1S/C7H8N4O2/c1-10-6(12)4-5(9-3-8-4)7(13)11(10)2/h3H,1-2H3,(H,8,9)
• InChI Key： MXVBLGMQEKMVJQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N(C)N1C)=O)N=CN2

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 69.3A^2

Experimental Properties

• PSA: 69.3